6-methyl-N-[4-(methylsulfonyl)phenyl]-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide
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Description
6-methyl-N-[4-(methylsulfonyl)phenyl]-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C15H14N4O4S and its molecular weight is 346.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
- Researchers have developed methodologies for synthesizing novel oxopyrazolinylpyridines and related pyridopyrimidines by reacting specific pyrazoline derivatives with various reagents, showcasing the versatility of pyrazoline-based compounds in the synthesis of complex heterocyclic structures (Ahmed, Kandeel, Abbady, & Youssef, 2002).
- A study on the green, simple, and efficient synthesis of 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles using a novel acidic and heterogeneous catalyst highlights the environmental benefits of using less toxic and reusable catalysts in chemical synthesis (Moosavi‐Zare et al., 2013).
- The synthesis of new heterocyclic compounds based on 3-methyl-1-phenyl-5-amino pyrazole with potential antibacterial applications demonstrates the ongoing search for new therapeutic agents (El‐Emary, Al-muaikel, & Moustafa, 2002).
Potential Therapeutic Applications
- The development of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles for potential pharmacological applications. This research underlines the importance of structural novelty in the discovery of new drugs (Kamal El‐Dean, Radwan, Zaki, & Abdul‐Malik, 2018).
- A study focusing on the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety, aiming to develop new antibacterial agents, showcases the continual effort to combat microbial resistance (Azab, Youssef, & El-Bordany, 2013).
Heterocyclic Compound Synthesis
- Synthesis of some substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles, contributing to the diversity of heterocyclic compounds with potential utility in various fields of chemistry and pharmacology (Karthikeyan, Vijayakumar, & Sarveswari, 2014).
Properties
IUPAC Name |
6-methyl-N-(4-methylsulfonylphenyl)-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O4S/c1-9-8-19-13(15(21)16-9)7-12(18-19)14(20)17-10-3-5-11(6-4-10)24(2,22)23/h3-8H,1-2H3,(H,16,21)(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPJPXBWOHHOHQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=CC(=N2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)C)C(=O)N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.